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Abstract

Desmedipham is a selective, systemic herbicide belonging to the phenyl-carbamate chemical
class.[1][2] It is primarily used for post-emergence control of a wide range of broadleaf weeds
in sugar beet cultivation.[3][4] Its mode of action involves the inhibition of photosynthesis at
Photosystem Il (PSII), disrupting the electron transport chain and leading to the death of
susceptible plant species.[3] This technical guide provides an in-depth overview of
Desmedipham, including its chemical and physical properties, mechanism of action, herbicidal
efficacy, and detailed experimental protocols for its study.

Chemical and Physical Properties

Desmedipham is a colorless crystalline solid with the chemical formula CieH16N204 and a
molecular weight of 300.31 g/mol . It has a melting point of 120°C. Key physicochemical
properties of Desmedipham are summarized in the table below for easy reference.
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Property Value Unit
Molecular Formula C16H16N204

Molecular Weight 300.31 g/mol
Physical State Colorless crystals

Melting Point 120 °C

Water Solubility 7 mg/L (at 20°C)
Vapor Pressure 4x10°7 hPa (at 25°C)
Octanol-Water Partition

Coefficient (LogP) 338

Solubility in Acetone >200 g/L

Solubility in Methanol 187,000 mg/L
Solubility in Dichloromethane 19,900 mg/L
Solubility in Hexane 20 mg/L

Mechanism of Action: Inhibition of Photosystem Il

Desmedipham's herbicidal activity stems from its ability to inhibit photosynthesis in susceptible
plants. Specifically, it targets and binds to the D1 protein within the Photosystem 11 (PSlI)
complex located in the thylakoid membranes of chloroplasts. This binding action blocks the
electron flow from quinone A (QA) to quinone B (QB), effectively interrupting the photosynthetic
electron transport chain. The disruption of this process prevents the production of ATP and
NADPH, which are essential for COz2 fixation and the subsequent synthesis of carbohydrates,
ultimately leading to plant death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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